2-{[(Butylsulfanyl)methyl]sulfanyl}-4-phenyl-6-(thiophen-2-yl)pyridine-3-carbonitrile

• IUPAC Name: 2-(butylsulfanylmethylsulfanyl)-4-phenyl-6-thiophen-2-ylpyridine-3-carbonitrile
• InChI: InChI=1S/C21H20N2S3/c1-2-3-11-24-15-26-21-18(14-22)17(16-8-5-4-6-9-16)13-19(23-21)20-10-7-12-25-20/h4-10,12-13H,2-3,11,15H2,1H3
• InChI Key: PRCOLPJIDOCMBG-UHFFFAOYSA-N
• Canonical SMILES: CCCCSCSC1=C(C(=CC(=N1)C2=CC=CS2)C3=CC=CC=C3)C#N
• Molecular Formula: C21H20N2S3
• Molecular Weight: 396.6 g/mol
• CAS No.: 371222-47-8

Description

This compound, also known as 2-(butylthiomethylthio)-4-phenyl-6-(thiophen-2-yl)nicotinonitrile, is a chemical compound with the CAS Number: 371222-47-8. It has a molecular weight of 396.6.

Molecular Structure Analysis

The InChI code for this compound is 1S/C21H20N2S3/c1-2-3-11-24-15-26-21-18(14-22)17(16-8-5-4-6-9-16)13-19(23-21)20-10-7-12-25-20/h4-10,12-13H,2-3,11,15H2,1H3. This indicates that the compound contains 21 carbon atoms, 20 hydrogen atoms, 2 nitrogen atoms, and 3 sulfur atoms.

Physical and Chemical Properties Analysis

This compound is a powder at room temperature.

Scientific Research Applications

Domino Reaction Synthesis

A domino reaction involving 2-{[(5-Hydroxy-2-oxo-2H-chromen-4-yl)methyl]sulfanyl}pyridine-3-carbonitrile derivatives has been studied, leading to the formation of novel heterocyclic systems. This synthesis demonstrates the utility of similar structures in creating complex molecular systems (Bondarenko et al., 2016).

Spectroscopic Investigation and Molecular Docking

Spectroscopic analysis using FT-IR and FT-Raman techniques was performed on 2-[(4-chlorobenzyl)sulfanyl]-4-(2-methylpropyl)-6-(phenylsulfanyl)-pyrimidine-5-carbonitrile, a structurally similar compound. This study included molecular docking to predict potential anti-diabetic properties, demonstrating the chemical's potential in medicinal chemistry research (Alzoman et al., 2015).

Synthesis of Heterocyclic Compounds

Research on the synthesis of 2-Sulfanyl-6-(2-thienyl)pyridine-3-carbonitrile and related compounds has contributed to the development of various heterocyclic compounds, highlighting the importance of such structures in the synthesis of diverse organic molecules (Abdelriheem et al., 2015).

Synthesis of Polyimides

Studies on the synthesis of transparent aromatic polyimides derived from thiophenyl-substituted benzidines show the applicability of such compounds in creating materials with high refractive indices and small birefringence, indicating their potential use in material science (Tapaswi et al., 2015).

Synthesis and Characterization of Novel Compounds

Research on synthesizing and characterizing novel bis(pyridine-2(1H)-thiones) and their derivatives incorporating 2,6-dibromophenoxy moiety shows the diverse applications of such compounds in chemistry, particularly in synthesizing complex organic structures (Sanad et al., 2019).

Molecular Docking and In Vitro Screening

A study involving molecular docking and in vitro screening of newly synthesized triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives, starting from a similar compound, highlights the potential of these structures in developing pharmaceutical agents with antimicrobial and antioxidant activities (Flefel et al., 2018).

Future Directions

Thiophene-based analogs, like this compound, are of interest to a growing number of scientists due to their potential as biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Future research may focus on exploring these biological effects and developing new synthesis methods for these compounds.